Cas no 1034309-63-1 (Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate)
Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate
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- Inchi: 1S/C12H11N3O2/c1-2-17-12(16)5-10-7-14-11-4-3-9(6-13)8-15(10)11/h3-4,7-8H,2,5H2,1H3
- InChI Key: PNDKIQDDOJDYBH-UHFFFAOYSA-N
- SMILES: C12=NC=C(CC(OCC)=O)N1C=C(C#N)C=C2
Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330285-1g |
Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate |
1034309-63-1 | 95%+ | 1g |
$625 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162931-1g |
Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate |
1034309-63-1 | 98% | 1g |
¥6094 | 2023-03-01 |
Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate
Latest Research Insights on Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate (CAS: 1034309-63-1)
Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate (CAS: 1034309-63-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, highlighting its role as a versatile scaffold for designing novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate, emphasizing its efficiency and scalability. The researchers utilized a multi-step reaction sequence involving palladium-catalyzed cross-coupling and cyclization, achieving a high yield of the target compound. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations.
In terms of biological activity, recent in vitro studies have demonstrated that Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate exhibits promising inhibitory effects against several kinase targets, including JAK2 and FLT3, which are implicated in various cancers. A 2024 preprint on bioRxiv reported that derivatives of this compound showed nanomolar potency in inhibiting tumor cell proliferation, suggesting its potential as a lead compound for oncology drug development.
Mechanistic studies have further elucidated the compound's mode of action. Research published in ACS Chemical Biology revealed that Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate interacts with the ATP-binding pocket of target kinases, inducing conformational changes that disrupt their catalytic activity. These findings provide a structural basis for optimizing the compound's selectivity and efficacy.
Beyond oncology, preliminary data from a 2023 European Journal of Medicinal Chemistry article suggest that this compound may also have applications in inflammatory diseases. In murine models, it attenuated cytokine production by modulating NF-κB signaling, indicating its potential as a multi-target therapeutic agent.
Despite these promising results, challenges remain. Pharmacokinetic studies indicate that Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate has moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Ongoing research is focused on derivatization strategies to enhance solubility and metabolic stability while retaining its biological activity.
In conclusion, Ethyl 2-(6-cyanoimidazo[1,2-a]pyridin-3-yl)acetate (CAS: 1034309-63-1) represents a compelling candidate for drug development, with demonstrated activity across multiple therapeutic areas. Continued research into its synthesis, mechanism, and optimization will be crucial for translating these findings into clinical applications.
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